Cas no 85846-83-9 (2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)-)
![2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)- structure](https://www.kuujia.com/scimg/cas/85846-83-9x500.png)
85846-83-9 structure
Product name:2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)-
2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)-
- [(2S)-5-oxo-2H-furan-2-yl]methyl acetate
- DTXSID90447566
- SCHEMBL6336930
- 85846-83-9
- (5S)-5-(Acetyloxymethyl)-5H-furan-2-one
- CXDHMDVSGRBHQX-LURJTMIESA-N
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- Inchi： InChI=1S/C7H8O4/c1-5(8)10-4-6-2-3-7(9)11-6/h2-3,6H,4H2,1H3/t6-/m0/s1
- InChI Key： CXDHMDVSGRBHQX-LURJTMIESA-N
- SMILES： CC(=O)OCC1C=CC(=O)O1
Computed Properties
- Exact Mass: 156.04225873g/mol
- Monoisotopic Mass: 156.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 52.6Ų
2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)- Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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